Cas no 919124-03-1 (3-Butyl-4-ethyl-5-nonyl-1H-pyrazole)

• Product Name: 3-Butyl-4-ethyl-5-nonyl-1H-pyrazole
• CAS No: 919124-03-1
• MF: C₁₈H₃₄N₂
• MW: 278.475965023041
• CID: 765351
• Update Time: 2023-08-03

3-Butyl-4-ethyl-5-nonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-4-ethyl-5-nonyl-
• 3-butyl-4-ethyl-5-nonyl-1H-pyrazole
• 3-Butyl-4-ethyl-5-nonyl-1H-pyrazole

• Inchi： 1S/C18H34N2/c1-4-7-9-10-11-12-13-15-18-16(6-3)17(19-20-18)14-8-5-2/h4-15H2,1-3H3,(H,19,20)
• InChI Key： QURFQZASPNZGQJ-UHFFFAOYSA-N
• SMILES： N1C(=C(CC)C(CCCC)=N1)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 218
• Topological Polar Surface Area: 28.7